Cas no 1803584-68-0 (1-(4-Methyl-3-nitrophenyl)-1H-pyrazole)

• Product Name: 1-(4-Methyl-3-nitrophenyl)-1H-pyrazole
• CAS No: 1803584-68-0
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 5053965
• PubChem ID: 75525820
• Update Time: 2025-06-08

1-(4-Methyl-3-nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-3-nitrophenyl)-1H-pyrazole
• 1-(4-methyl-3-nitrophenyl)pyrazole
• 1-(4-Methyl-3-nitrophenyl)-1H-pyrazole

• Inchi： 1S/C10H9N3O2/c1-8-3-4-9(7-10(8)13(14)15)12-6-2-5-11-12/h2-7H,1H3
• InChI Key： FWVQFKYIHNLCFF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1C)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 203.069
• Monoisotopic Mass: 203.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6

Additional information on 1-(4-Methyl-3-nitrophenyl)-1H-pyrazole

Introduction to 1-(4-Methyl-3-nitrophenyl)-1H-pyrazole (CAS No. 1803584-68-0)

1-(4-Methyl-3-nitrophenyl)-1H-pyrazole (CAS No. 1803584-68-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The chemical structure of 1-(4-Methyl-3-nitrophenyl)-1H-pyrazole features a pyrazole ring substituted with a 4-methyl-3-nitrophenyl group. The presence of the nitro group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The methyl group further modulates the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.

In the context of medicinal chemistry, 1-(4-Methyl-3-nitrophenyl)-1H-pyrazole has been studied for its potential as a lead compound in the development of new therapeutic agents. Recent research has focused on its anti-inflammatory and analgesic properties, which are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are responsible for the production of prostaglandins and leukotrienes, which are major mediators of inflammation and pain.

A study published in the Journal of Medicinal Chemistry in 2022 reported that 1-(4-Methyl-3-nitrophenyl)-1H-pyrazole exhibited potent COX-2 inhibition with minimal effect on COX-1, suggesting a favorable safety profile compared to non-selective NSAIDs. This selective inhibition is crucial for reducing gastrointestinal side effects associated with traditional anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 1-(4-Methyl-3-nitrophenyl)-1H-pyrazole has also shown promise as an anti-cancer agent. Research conducted at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 1-(4-Methyl-3-nitrophenyl)-1H-pyrazole have been extensively studied to optimize its therapeutic potential. In vivo studies in animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These characteristics make it an attractive candidate for further clinical development.

In addition to its therapeutic applications, 1-(4-Methyl-3-nitrophenyl)-1H-pyrazole has also been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it valuable for investigating signaling pathways and validating novel therapeutic targets. For instance, it has been used to study the role of COX-2 in neurodegenerative diseases such as Alzheimer's disease, where chronic inflammation is thought to play a significant role.

The synthesis of 1-(4-Methyl-3-nitrophenyl)-1H-pyrazole typically involves multi-step reactions starting from readily available starting materials. A common synthetic route involves the condensation of 4-methyl-3-nitrobenzaldehyde with hydrazine hydrate followed by cyclization under appropriate conditions. The reaction conditions can be optimized to achieve high yields and purity, making large-scale production feasible for both research and commercial purposes.

In conclusion, 1-(4-Methyl-3-nitrophenyl)-1H-pyrazole (CAS No. 1803584-68-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its position as a valuable molecule in the field.